(5Z)-3-butyl-5-({3-[2-methyl-4-(propan-2-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one
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Description
This compound belongs to the rhodanine-derived thiazolidinone family, characterized by a 1,3-thiazolidin-4-one core with a 2-thioxo group and a Z-configured benzylidene or substituted methylidene moiety at position 5. The molecule features a 3-butyl substituent on the thiazolidinone ring and a complex pyrazole-based substituent at position 5, specifically a 3-[2-methyl-4-(propan-2-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl group. This structural complexity distinguishes it from simpler benzylidene-thiazolidinone derivatives reported in the literature (e.g., ). The synthesis of such compounds typically involves condensation reactions between thiazolidinone precursors and substituted aldehydes under acidic or basic conditions, as exemplified in and . However, the pyrazole-containing substituent in this compound likely necessitates multi-step synthesis to prepare the aldehyde precursor, increasing synthetic complexity compared to derivatives with simpler aromatic substituents.
Properties
Molecular Formula |
C27H29N3O2S2 |
|---|---|
Molecular Weight |
491.7 g/mol |
IUPAC Name |
(5Z)-3-butyl-5-[[3-(2-methyl-4-propan-2-yloxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C27H29N3O2S2/c1-5-6-14-29-26(31)24(34-27(29)33)16-20-17-30(21-10-8-7-9-11-21)28-25(20)23-13-12-22(15-19(23)4)32-18(2)3/h7-13,15-18H,5-6,14H2,1-4H3/b24-16- |
InChI Key |
JXLPYVMYXMWRQB-JLPGSUDCSA-N |
Isomeric SMILES |
CCCCN1C(=O)/C(=C/C2=CN(N=C2C3=C(C=C(C=C3)OC(C)C)C)C4=CC=CC=C4)/SC1=S |
Canonical SMILES |
CCCCN1C(=O)C(=CC2=CN(N=C2C3=C(C=C(C=C3)OC(C)C)C)C4=CC=CC=C4)SC1=S |
Origin of Product |
United States |
Comparison with Similar Compounds
The following analysis compares the target compound with structurally related thiazolidinone derivatives, focusing on substituent effects, synthesis, and crystallographic properties.
Structural and Functional Group Variations
Key Observations :
- The pyrazole-isopropyl ether substituent at R5 introduces steric bulk and electronic modulation distinct from planar benzylidene groups in simpler derivatives. This may influence binding interactions in biological systems or alter crystallization behavior ().
- Unlike amino-substituted analogs (), the target retains the 2-thioxo group, preserving tautomeric properties critical for metal chelation and redox activity.
Crystallographic and Intermolecular Interaction Trends
- Planar Heterocyclic Cores: In simpler derivatives (e.g., ), the thiazolidinone ring and aromatic substituents adopt near-planar conformations, facilitating π-π stacking and hydrogen bonding. For example, (5Z)-5-(2-hydroxybenzylidene)-3-phenyl derivatives form dimeric structures via O–H⋯S and C–H⋯π interactions .
- Target Compound: The pyrazole-isopropyl ether group introduces non-planar steric bulk, likely disrupting π-π stacking and favoring alternative packing modes (e.g., van der Waals interactions). This could reduce crystallinity compared to benzylidene analogs.
- Hydrogen Bonding : Derivatives with hydroxyl groups () exhibit intramolecular S(6) and intermolecular R2<sup>2</sup>(7) motifs, whereas the target’s isopropyl ether group may participate in weaker C–H⋯O interactions.
Hypothetical Bioactivity Considerations
However, the bulky substituent may reduce solubility, necessitating formulation optimizations.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
